Correction: From white to beige adipocytes: therapeutic potential of dietary molecules against obesity and their molecular mechanisms
Food & Function Pub Date: 2019-02-19 DOI: 10.1039/C9FO90006C
Abstract
Correction for ‘From white to beige adipocytes: therapeutic potential of dietary molecules against obesity and their molecular mechanisms’ by Siyu Wang et al., Food Funct., 2019, DOI: 10.1039/c8fo02154f.
Recommended Literature
- [1] Calcium cyanamide synthesis. Part 2.—Equilibrium in the system CO (g)+NH3(g)+CaO (excess)
- [2] Nanostructured perovskites for nonvolatile memory devices
- [3] Multiplexing strategy for simultaneous detection of redox-, phospho- and total proteome – understanding TOR regulating pathways in Chlamydomonas reinhardtii†
- [4] Copper particle-free ink with enhanced performance for inkjet-printed flexible UWB antennas†
- [5] The chromatography of proteins. The effect of salt concentration and pH on the adsorption of proteins to silica gel
- [6] Macrocyclic dinuclear silver(i) complexes based on bis(N-heterocyclic carbene) ligands: synthesis and structural studies†
- [7] Novel mononuclear ruthenium(ii) complexes as potent and low-toxicity antitumour agents: synthesis, characterization, biological evaluation and mechanism of action
- [8] The structure of a new high-spin five-co-ordinated nickel(II) complex
- [9] Notes
- [10] Back cover
![Food & Function](https://scimg.chem960.com/usr/1/FO013003.jpg)
Journal Name:Food & Function
Research Products
-
CAS no.: 119584-73-5